Cas no 849757-80-8 (4-(3-Methoxypyridin-2-yl)benzoic acid)
4-(3-Methoxypyridin-2-yl)benzoic acid is a versatile heterocyclic compound featuring a benzoic acid moiety linked to a 3-methoxypyridine ring. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The methoxy group enhances solubility and modulates reactivity, while the aromatic system allows for further functionalization. Its well-defined crystalline form ensures high purity and stability, facilitating precise applications in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The compound's balanced lipophilicity and hydrogen-bonding capacity contribute to its utility in drug discovery and material science research.
849757-80-8 structure
Product Name:4-(3-Methoxypyridin-2-yl)benzoic acid
CAS No:849757-80-8
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD16877924
CID:989890
Update Time:2025-06-09
4-(3-Methoxypyridin-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Methoxypyridin-2-yl)benzoic acid
- 4-(3-methoxypyridin-2-yl)-benzoic acid
-
- MDL： MFCD16877924
- Inchi： 1S/C13H11NO3/c1-17-11-3-2-8-14-12(11)9-4-6-10(7-5-9)13(15)16/h2-8H,1H3,(H,15,16)
- InChI Key： UPPWELHQGMFLTO-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CN=C1C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 229.07400
- Monoisotopic Mass: 229.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4A^2
Experimental Properties
- PSA: 59.42000
- LogP: 2.45540
4-(3-Methoxypyridin-2-yl)benzoic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(3-Methoxypyridin-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153831-1g |
4-(3-Methoxypyridin-2-yl)benzoic acid |
849757-80-8 | 95% | 1g |
$458 | 2023-02-18 | |
| Chemenu | CM153831-1g |
4-(3-Methoxypyridin-2-yl)benzoic acid |
849757-80-8 | 95% | 1g |
$458 | 2021-08-05 | |
| Fluorochem | 211378-250mg |
4-(3-Methoxypyridin-2-yl)benzoic acid |
849757-80-8 | 95% | 250mg |
￡313.00 | 2022-03-01 | |
| Fluorochem | 211378-1g |
4-(3-Methoxypyridin-2-yl)benzoic acid |
849757-80-8 | 95% | 1g |
￡688.00 | 2022-03-01 | |
| abcr | AB331438-250 mg |
4-(3-Methoxypyridin-2-yl)benzoic acid; 98% |
849757-80-8 | 250mg |
€467.00 | 2023-06-21 | ||
| abcr | AB331438-1 g |
4-(3-Methoxypyridin-2-yl)benzoic acid; 98% |
849757-80-8 | 1g |
€977.00 | 2023-06-21 | ||
| TRC | M332900-25mg |
4-(3-Methoxypyridin-2-yl)benzoic acid |
849757-80-8 | 25mg |
$115.00 | 2023-05-17 | ||
| TRC | M332900-50mg |
4-(3-Methoxypyridin-2-yl)benzoic acid |
849757-80-8 | 50mg |
$178.00 | 2023-05-17 | ||
| TRC | M332900-100mg |
4-(3-Methoxypyridin-2-yl)benzoic acid |
849757-80-8 | 100mg |
$276.00 | 2023-05-17 | ||
| TRC | M332900-250mg |
4-(3-Methoxypyridin-2-yl)benzoic acid |
849757-80-8 | 250mg |
$477.00 | 2023-05-17 |
4-(3-Methoxypyridin-2-yl)benzoic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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